Cas no 58373-38-9 (2-Piperidinone,5-nitro-6-phenyl-)

• Product Name: 2-Piperidinone,5-nitro-6-phenyl-
• CAS No: 58373-38-9
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 385576
• PubChem ID: 317220
• Update Time: 2025-06-23

2-Piperidinone,5-nitro-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone,5-nitro-6-phenyl-
• 5-nitro-6-phenyl-2-Piperidinone
• 5-nitro-6-phenylpiperidin-2-one
• (5-nitro-pyridin-2-yl)-propyl-amine
• 2-n-Propylamino-5-nitro-pyridin
• 5-NITRO-2-(N-PROPYLAMINO)PYRIDINE
• 5-Nitro-2-n-propylaminopyridine
• 5-nitro-2-oxo-6-phenylpiperidine
• 5-Nitro-6-phenyl-2-piperidon
• 5-nitro-6-phenyl-piperidin-2-one
• 5-Nitro-6-phenylpiperidon-2
• AC1L3LCQ
• AC1Q20A7
• ACMC-1CGQW
• EINECS 247-357-0
• SureCN5650522
• trans-3nitro-6-oxo-2-phenylpiperidine
• AKOS005618852
• 5-Nitro-6-phenyltetrahydro-2(1H)-pyridinone
• 58373-38-9
• GAGVVGLUMJMUDP-UHFFFAOYSA-N
• FT-0749941
• DTXSID80973940
• NSC-248008
• SCHEMBL6098746
• 5-Nitro-6-phenyl-3,4,5,6-tetrahydropyridin-2-ol
• NSC248008

• Inchi： 1S/C11H12N2O3/c14-10-7-6-9(13(15)16)11(12-10)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,14)
• InChI Key： GAGVVGLUMJMUDP-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C2C=CC=CC=2)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 472.2°Cat760mmHg
• Flash Point: 239.3°C
• Refractive Index: 1.585
• PSA: 72.24
• LogP: 2.13500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-Piperidinone,5-nitro-6-phenyl-

Introduction to 2-Piperidinone,5-nitro-6-phenyl- (CAS No. 58373-38-9)

2-Piperidinone,5-nitro-6-phenyl-, identified by its Chemical Abstracts Service (CAS) number 58373-38-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound features a piperidinone core substituted with a nitro group at the 5-position and a phenyl group at the 6-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents.

The nitro-substituted piperidinone moiety in this compound imparts distinct reactivity, enabling its participation in diverse chemical transformations such as reduction, nucleophilic substitution, and condensation reactions. These properties are particularly advantageous in medicinal chemistry, where such intermediates serve as building blocks for designing molecules with enhanced binding affinity and metabolic stability. The phenyl group further contributes to the compound's electronic and steric environment, influencing its interactions with biological targets.

In recent years, there has been growing interest in piperidinone derivatives due to their potential applications in drug discovery. Specifically, modifications at the 5- and 6-positions of the piperidinone ring have been explored for their ability to modulate pharmacokinetic profiles and improve target specificity. For instance, studies have demonstrated that nitro-substituted piperidinones can exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This has spurred research into their role as scaffolds for developing anti-inflammatory and immunomodulatory drugs.

The synthesis of 2-Piperidinone,5-nitro-6-phenyl- typically involves multi-step organic reactions, starting from readily available precursors such as piperidine derivatives. The introduction of the nitro group is often achieved through electrophilic aromatic substitution or direct nitration reactions, while the phenyl ring can be incorporated via Friedel-Crafts alkylation or cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for industrial applications.

One of the most compelling aspects of 2-Piperidinone,5-nitro-6-phenyl- is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to develop molecules with potential therapeutic benefits across multiple disease areas. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. Additionally, its ability to engage with biological targets through both hydrophobic and hydrogen bonding interactions makes it a attractive candidate for designing small-molecule drugs with improved pharmacological properties.

The pharmacological evaluation of 2-Piperidinone,5-nitro-6-phenyl- has revealed several interesting characteristics. In vitro assays have indicated that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as a precursor for antibiotics or antimicrobial agents. Furthermore, its interaction with mitochondrial components has been investigated, raising questions about its potential effects on energy metabolism and cellular respiration. These findings underscore the need for further exploration into its biological activities and mechanisms of action.

In conclusion,2-Piperidinone,5-nitro-6-phenyl- (CAS No. 58373-38-9) represents a fascinating compound with significant implications for pharmaceutical research and development. Its unique structural features and reactivity profile make it a valuable tool for synthesizing novel therapeutic agents targeting various diseases. As synthetic chemistry continues to evolve, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in the field.